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Introduction
The acidic environment of lysosomes is crucial for their function in cellular degradation and

recycling pathways. Monitoring lysosomal pH is therefore a key aspect of research in various

fields, including cell biology, neurodegenerative disease, and cancer. Traditional methods for

labeling and measuring the pH of these organelles often involve multiple wash steps to remove

background fluorescence from unbound probes. These washing procedures can be time-

consuming, disruptive to live cells, and may introduce variability into experiments.

This application note details the use of a family of fluorescent probes that enable wash-free

staining of lysosomes, allowing for streamlined and robust live-cell imaging experiments. We

will provide an overview of these probes, a comparison of their spectral properties, and detailed

protocols for their application.

Featured Wash-Free Lysosomal Probes: LysoView™
Dyes
The LysoView™ dyes are a series of fluorescent probes designed to specifically accumulate in

acidic organelles, such as lysosomes, in live cells.[1][2] A key feature of these dyes is their

suitability for no-wash staining protocols, which simplifies experimental workflows and

minimizes perturbation of the cells.[1][2] The family includes several options with distinct
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spectral characteristics, some of which also exhibit pH-sensitive fluorescence, making them

valuable tools for studying lysosomal pH dynamics.

Quantitative Data Presentation
The table below summarizes the key properties of various LysoView™ dyes, facilitating probe

selection for specific experimental needs.

Probe
Name

Excitation
Max (nm)

Emission
Max (nm)

Color

pH-
Sensitive
Fluorescen
ce

pKa

LysoView™

405
400 464 Blue No

Not

Applicable

LysoView™

488
496 526 Green No

Not

Applicable

LysoView™

540
541 634 Orange Yes[2][3][4]

Not Provided

by

Manufacturer

LysoView™

550
542 567 Orange No

Not

Applicable

LysoView™

594
585 634 Red No

Not

Applicable

LysoView™

633
634 659 Far-Red

Yes[1][2][3][4]

[5]

Not Provided

by

Manufacturer

LysoView™

640
650 675 Far-Red No

Not

Applicable

LysoView™

650
650 675 Far-Red No

Not

Applicable

LysoView™

680
Not Provided Not Provided Near-Infrared No

Not

Applicable
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Note: The spectral properties of LysoView™ 540 and LysoView™ 633 are pH-dependent and

the provided values are for the acidic environment of the lysosome (pH ≤ 5).[1][3][5] While the

manufacturer does not specify the pKa values for LysoView™ 540 and LysoView™ 633, their

fluorescence intensity is shown to increase in more acidic environments.

Experimental Protocols
Below are detailed methodologies for wash-free lysosomal staining using LysoView™ dyes in

live cells.

Protocol 1: General Wash-Free Lysosomal Staining
This protocol is suitable for all LysoView™ dyes for the visualization of lysosomes.

Materials:

LysoView™ dye stock solution (typically 1000X in DMSO or water)

Complete cell culture medium

Live cells cultured in a suitable imaging vessel (e.g., glass-bottom dish or chamber slide)

Fluorescence microscope with appropriate filter sets

Procedure:

Prepare Staining Solution: Dilute the 1000X LysoView™ dye stock solution to a final working

concentration of 1X in pre-warmed complete cell culture medium. For example, add 1 µL of

the 1000X stock to 1 mL of medium. The optimal concentration may vary depending on the

cell type and experimental conditions and should be determined empirically.

Cell Staining: Remove the existing culture medium from the live cells and replace it with the

freshly prepared staining solution.

Incubation: Incubate the cells at 37°C in a humidified incubator with 5% CO2 for 15-30

minutes. The incubation time can be adjusted based on the specific cell line and

experimental requirements.
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Imaging: The cells can be imaged directly in the staining solution without any washing steps.

[3] Place the imaging vessel on the stage of a fluorescence microscope and acquire images

using the appropriate filter set for the chosen LysoView™ dye.

Protocol 2: Monitoring Lysosomal pH with pH-Sensitive
LysoView™ Dyes
This protocol is specifically for using the pH-sensitive dyes, LysoView™ 540 and LysoView™

633, to observe changes in lysosomal pH.

Materials:

LysoView™ 540 or LysoView™ 633 stock solution

Complete cell culture medium

Live cells cultured in a suitable imaging vessel

Fluorescence microscope with appropriate filter sets

(Optional) Reagents to modulate lysosomal pH (e.g., Bafilomycin A1, Chloroquine)

Procedure:

Cell Staining: Follow steps 1-3 of the General Wash-Free Lysosomal Staining protocol to

label the lysosomes.

Baseline Imaging: Image the stained cells to establish a baseline fluorescence intensity of

the lysosomes under normal conditions.

Induce pH Change (Optional): To observe pH changes, treat the cells with a compound

known to alter lysosomal pH. Prepare the treatment solution in complete cell culture medium

and add it directly to the cells.

Time-Lapse Imaging: Acquire images at regular intervals to monitor the changes in

fluorescence intensity of the LysoView™ dye over time. An increase in fluorescence intensity

of LysoView™ 540 and LysoView™ 633 corresponds to an increase in lysosomal acidity.
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Data Analysis: Quantify the fluorescence intensity of individual lysosomes or the total

lysosomal fluorescence per cell over the time course of the experiment to determine the

relative changes in lysosomal pH.

Visualizations
Mechanism of Wash-Free Lysosomal Staining
The following diagram illustrates the principle behind the accumulation of LysoView™ dyes in

the acidic environment of lysosomes, enabling a wash-free protocol.
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Click to download full resolution via product page

Caption: Mechanism of LysoView™ dye accumulation in lysosomes.

Experimental Workflow for Wash-Free Lysosomal pH
Monitoring
The diagram below outlines the streamlined workflow for monitoring lysosomal pH using pH-

sensitive LysoView™ dyes without any wash steps.
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Caption: Wash-free experimental workflow for lysosomal pH analysis.
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Conclusion
The use of wash-free lysosomal pH probes like the LysoView™ dyes offers a significant

advantage for live-cell imaging studies by simplifying the experimental procedure and reducing

potential cell stress. The availability of a range of spectral variants, including pH-sensitive

options, provides researchers with versatile tools to investigate lysosomal biology and its role in

health and disease. By eliminating wash steps, these protocols enhance the efficiency and

reproducibility of experiments, making them ideal for high-throughput screening and delicate

long-term imaging applications in drug development and fundamental research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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